Cas no 176722-64-8 (6-bromo-2-(trifluoromethyl)quinoline)

• Product Name: 6-bromo-2-(trifluoromethyl)quinoline
• CAS No: 176722-64-8
• MF: C₁₀H₅BrF₃N
• MW: 276.052612066269
• MDL: MFCD08166328
• CID: 112441
• PubChem ID: 15325795
• Update Time: 2025-04-18

6-bromo-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-trifluoromethylquinoline
• 6-bromo-2-(trifluoromethyl)quinoline
• Quinoline,6-bromo-2-(trifluoromethyl)-
• AB43561
• RP29739
• 6-bromanyl-2-(trifluoromethyl)quinoline
• AX8108422
• AB0022907
• ST24029658
• W3863
• QUINOLINE, 6-BROMO-2-(TRIFLUOROMETHYL)-
• A812206
• J-518348
• AKOS000320171
• SY107768
• CS-0018972
• MFCD08166328
• DS-0506
• SCHEMBL2117037
• KSGBXTJLAABRJI-UHFFFAOYSA-N
• 6-bromo-2-(trifluoromethyl)quinoline;6-Bromo-2-trifluoromethylquinoline
• FT-0648448
• DTXSID20571525
• 176722-64-8
• DB-065163
• DTXCID00522297

• MDL： MFCD08166328
• Inchi： 1S/C10H5BrF3N/c11-7-2-3-8-6(5-7)1-4-9(15-8)10(12,13)14/h1-5H
• InChI Key： KSGBXTJLAABRJI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CC=C(C(F)(F)F)N=2

Computed Properties

• Exact Mass: 274.95600
• Monoisotopic Mass: 274.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.8

Experimental Properties

• Density: 1.658
• Boiling Point: 284.3°C at 760 mmHg
• Flash Point: 125.7°C
• Refractive Index: 1.573
• PSA: 12.89000
• LogP: 4.01610

6-bromo-2-(trifluoromethyl)quinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,2-8°C